Cas no 1820581-46-1 (tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate
• CAS No: 1820581-46-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD28657023
• CID: 5564680
• PubChem ID: 91654454
• Update Time: 2025-08-03

tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1697318
• 1807941-92-9
• rac-tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate
• SCHEMBL18029926
• tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate
• EN300-196416
• tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate, trans
• 1820581-46-1

• MDL： MFCD28657023
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)12-8-6-5-7-9(8)14-4/h8-9H,5-7H2,1-4H3,(H,12,13)/t8-,9-/m1/s1
• InChI Key： BTWZFGGEWSOVHW-RKDXNWHRSA-N
• SMILES： O(C)[C@@H]1CCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate

Tert-Butyl N-[(1R,2R)-2-Methoxycyclopentyl]Carbamate: A Comprehensive Overview

Tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate, identified by the CAS number 1820581-46-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of high-performance polymers and as a precursor for bioactive molecules.

The molecular structure of tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate consists of a cyclopentane ring substituted with a methoxy group at the 2-position and a tert-butyl carbamate group at the nitrogen atom. This configuration imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis. The stereochemistry at the 1R and 2R positions plays a crucial role in determining its reactivity and selectivity in various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods have enabled the efficient production of enantiomerically pure samples, which are essential for applications in chiral recognition and asymmetric drug design. The compound's ability to act as a chiral auxiliary has been extensively explored, with promising results in asymmetric induction during nucleophilic substitution reactions.

In terms of chemical properties, tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate exhibits excellent thermal stability and solubility in common organic solvents. These characteristics make it an ideal candidate for use in high-throughput screening processes within the pharmaceutical industry. Additionally, its compatibility with various functional groups has facilitated its integration into complex molecular architectures.

The application of this compound extends beyond traditional chemical synthesis into emerging areas such as green chemistry and sustainable materials production. Recent studies have demonstrated its potential as a biodegradable polymer precursor, offering a sustainable alternative to conventional petroleum-based plastics. This aligns with global efforts to reduce environmental impact and promote circular economy principles.

In conclusion, tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies, position it as a key player in future scientific endeavors. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.